Chemical structure and properties of ethyl 2-methyl-5-(4-methylphenyl)-3-furoate
Chemical structure and properties of ethyl 2-methyl-5-(4-methylphenyl)-3-furoate
Executive Summary
Ethyl 2-methyl-5-(4-methylphenyl)-3-furoate (CAS: 4302-54-9) is a trisubstituted furan derivative characterized by a highly lipophilic 2,5-diaryl-like scaffold stabilized by a central furan core.[1][2] Primarily utilized as a pharmaceutical intermediate and a probe in medicinal chemistry, this compound belongs to the class of 2,5-disubstituted-3-furoic acid esters .
This scaffold is of significant interest in drug discovery due to its structural rigidity and the capacity of the furan ring to act as a bioisostere for phenyl or thiophene rings in antimicrobial and anti-inflammatory agents. This guide details the physicochemical properties, validated synthetic protocols (specifically the Feist-Benary cyclization), and structural characterization necessary for high-purity applications.
Chemical Identity & Structure
| Parameter | Data |
| IUPAC Name | Ethyl 2-methyl-5-(4-methylphenyl)furan-3-carboxylate |
| Common Name | Ethyl 2-methyl-5-p-tolyl-3-furoate |
| CAS Registry Number | 4302-54-9 |
| Molecular Formula | C₁₅H₁₆O₃ |
| Molecular Weight | 244.29 g/mol |
| SMILES | CCOC(=O)C1=C(C)OC(C2=CC=C(C)C=C2)=C1 |
| InChI Key | Unique identifier required for database integration (e.g., XUYCJNMLONEKAS-UHFFFAOYSA-N) |
Structural Analysis
The molecule features a central furan ring substituted at three positions:
-
Position 2: A methyl group (
), providing steric bulk and metabolic stability. -
Position 3: An ethyl ester group (
), acting as a hydrogen bond acceptor and a modifiable handle for hydrolysis to the free acid. -
Position 5: A p-tolyl group (4-methylphenyl), contributing significant lipophilicity and
stacking potential for protein binding.
Physicochemical Profile
| Property | Value / Observation | Relevance |
| Appearance | White to off-white crystalline solid | Purity indicator; yellowing suggests oxidation. |
| Melting Point | 78–82 °C (Typical for analogs) | Solid handling; suitable for recrystallization. |
| Solubility | Soluble in DCM, EtOAc, DMSO; Insoluble in Water | Requires organic solvents for extraction/assay. |
| LogP (Predicted) | ~4.2 | High lipophilicity; indicates good membrane permeability. |
| H-Bond Donors | 0 | Limited aqueous solubility. |
| H-Bond Acceptors | 3 (Ester O, Furan O) | Key for receptor interaction. |
Synthetic Pathway: The Feist-Benary Cyclization
The most robust route for synthesizing ethyl 2-methyl-5-(4-methylphenyl)-3-furoate is the Feist-Benary synthesis . This involves the condensation of a
Reaction Mechanism Diagram
The following diagram illustrates the convergent synthesis starting from commercially available precursors.
Caption: Convergent Feist-Benary synthesis pathway utilizing ethyl acetoacetate and an alpha-haloketone to generate the trisubstituted furan core.
Detailed Experimental Protocol
Reagents:
-
Ethyl acetoacetate (1.0 eq)
-
2-Bromo-4'-methylacetophenone (1.0 eq)
-
Pyridine (2.0 eq) or Ammonia (aq)
-
Solvent: Ethanol or Methanol
Step-by-Step Methodology:
-
Preparation: Dissolve 2-bromo-4'-methylacetophenone (10 mmol) in absolute ethanol (20 mL) in a round-bottom flask.
-
Addition: Add ethyl acetoacetate (10 mmol) to the solution.
-
Catalysis: Dropwise add pyridine (20 mmol) while stirring. The reaction is exothermic; maintain temperature below 50°C to prevent polymerization.
-
Reflux: Heat the mixture to reflux (approx. 78°C) for 4–6 hours. Monitor progress via TLC (Hexane:EtOAc 8:2); the starting bromide spot (
) should disappear. -
Workup: Cool the mixture to room temperature. Pour onto crushed ice (100 g) containing HCl (to neutralize pyridine).
-
Isolation: The product typically precipitates as a solid. Filter the precipitate.[3] If oil forms, extract with Dichloromethane (
mL), dry over , and concentrate. -
Purification: Recrystallize from Ethanol/Water (9:1) to yield white needles.
Yield Expectation: 65–80%
Structural Characterization
Verification of the structure relies on confirming the presence of the furan ring proton and the distinct ester/methyl signals.
| Technique | Expected Signal | Assignment |
| ¹H NMR (CDCl₃, 400 MHz) | Ester | |
| Aryl | ||
| Furan | ||
| Ester | ||
| Furan | ||
| Aromatic Protons (AA'BB' system) | ||
| IR Spectroscopy | 1710–1720 cm⁻¹ | Ester Carbonyl ( |
| 1230 cm⁻¹ | C–O–C stretch (Ester) | |
| 1500–1600 cm⁻¹ | Aromatic/Furan |
Biological & Pharmaceutical Potential[3][4][7][10]
This compound serves as a critical scaffold in Medicinal Chemistry.[4] The 2,5-disubstituted furan motif is a known pharmacophore.
Structure-Activity Relationship (SAR) Map
Caption: SAR analysis highlighting the functional roles of the C2, C3, and C5 substituents in biological interactions.
Key Applications:
-
Antimicrobial Agents: Furoic acid derivatives (formed after ester hydrolysis) have demonstrated bacteriostatic activity against Staphylococcus aureus.
-
Anti-inflammatory: The scaffold inhibits specific pathways in the arachidonic acid cascade, similar to other non-steroidal anti-inflammatory drugs (NSAIDs).
-
Metabolic Probes: Used to study oxidative metabolism of furan rings by cytochrome P450 enzymes.
Safety & Handling (SDS Summary)
-
Signal Word: Warning
-
Hazard Statements:
-
H315: Causes skin irritation.
-
H319: Causes serious eye irritation.
-
H335: May cause respiratory irritation.
-
-
Handling: Use in a fume hood. Wear nitrile gloves and safety goggles. Avoid dust formation.
-
Storage: Store in a cool, dry place. Keep container tightly closed. Stable under normal conditions; avoid strong oxidizing agents.
References
-
PubChem. (2025). Ethyl 5-(4-fluorophenyl)-2-methyl-3-furoate (Analogous Structure Data). Retrieved from [Link]
-
Organic Syntheses. (1958). 3-Methyl-2-furoic acid.[5] Org. Synth. 1958, 38, 45. Retrieved from [Link]
-
RSC Advances. (2014). Selective synthesis of 2,5-disubstituted furan-3-carboxylates. Retrieved from [Link]
